![molecular formula C12H9F3N2O2S B1452490 2,2,2-trifluoroethyl N-(5-phenyl-1,3-thiazol-2-yl)carbamate CAS No. 1306604-55-6](/img/structure/B1452490.png)
2,2,2-trifluoroethyl N-(5-phenyl-1,3-thiazol-2-yl)carbamate
Overview
Description
“2,2,2-trifluoroethyl N-(5-phenyl-1,3-thiazol-2-yl)carbamate” is a chemical compound. Its molecular formula is C12H9F3N2O2S and its molecular weight is 302.27 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H9F3N2O2S/c13-12(14,15)7-19-11(18)17-10-16-9(6-20-10)8-4-2-1-3-5-8/h1-6H,7H2,(H,16,17,18) .Scientific Research Applications
Thiazole Derivatives in Medicinal Chemistry
Thiazole derivatives, including those akin to the specified compound, play a crucial role in medicinal chemistry. These compounds exhibit a wide range of biological activities, making them valuable for drug development. For example, research on thiazole and benzothiazole derivatives demonstrates their potential in treating various diseases due to their versatile pharmacological properties (Rosales-Hernández et al., 2022; Sharma et al., 2019). These studies underline the importance of thiazole derivatives in the discovery and optimization of new therapeutic agents.
Applications in Organic Synthesis and Environmental Science
Compounds similar to 2,2,2-trifluoroethyl N-(5-phenyl-1,3-thiazol-2-yl)carbamate are utilized in organic synthesis and environmental science. The synthesis and application of carbamate compounds are of significant interest due to their role in various chemical reactions and potential environmental impact (Smith & Bucher, 2012). Research in this domain focuses on understanding the degradation pathways of such compounds, which is crucial for assessing their environmental fate and safety.
Advancements in Optoelectronic Materials
The structural motifs present in compounds like this compound have been explored for their utility in optoelectronic materials. Studies highlight the incorporation of thiazole derivatives into materials for organic light-emitting diodes (OLEDs) and other optoelectronic applications, showcasing their potential in the development of advanced materials for technology (Lipunova et al., 2018).
Contribution to Green Chemistry
The focus on non-phosgene synthesis of carbamates, including those related to the compound , marks a significant contribution to green chemistry. By exploring alternative synthetic routes that minimize the use of toxic reagents, researchers aim to develop more environmentally friendly chemical processes (Jianpen, 2014). This area of research is pivotal for the sustainable development of chemical manufacturing.
Mechanism of Action
Target of Action
Thiazole derivatives, which include this compound, have been found to interact with a variety of biological targets . These targets often include enzymes, receptors, and other proteins that play crucial roles in various biochemical pathways .
Mode of Action
It’s known that thiazole derivatives can interact with their targets in a variety of ways . For instance, they may bind to a target protein and alter its function, leading to changes in the biochemical pathways in which the protein is involved .
Biochemical Pathways
Thiazole derivatives have been found to affect a variety of biochemical pathways . These pathways often involve the targets mentioned above and can lead to a variety of downstream effects, depending on the specific nature of the compound and its mode of action .
Pharmacokinetics
It’s known that the introduction of a trifluoromethyl group into drug molecules often significantly changes the fat solubility of the parent compound, enhances the metabolic stability of the molecule, and affects its biological activities such as drug absorption, distribution, and donor-receptor interaction .
Result of Action
Thiazole derivatives have been found to have a variety of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Action Environment
It’s known that the biological activity of a compound can be influenced by a variety of factors, including the physiological environment in which it acts and the presence of other compounds .
Properties
IUPAC Name |
2,2,2-trifluoroethyl N-(5-phenyl-1,3-thiazol-2-yl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F3N2O2S/c13-12(14,15)7-19-11(18)17-10-16-6-9(20-10)8-4-2-1-3-5-8/h1-6H,7H2,(H,16,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXNVLYWTIHGCGP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN=C(S2)NC(=O)OCC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F3N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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